Cas no 1038719-16-2 (1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid)

• Product Name: 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid
• CAS No: 1038719-16-2
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• MDL: MFCD11037182
• CID: 4569054
• PubChem ID: 28937776
• Update Time: 2025-05-21

1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)phenyl]cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-[3-(trifluoromethyl)phenyl]-
• 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid

• MDL： MFCD11037182
• Inchi： 1S/C14H15F3O2/c15-14(16,17)11-6-4-5-10(9-11)13(12(18)19)7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,18,19)
• InChI Key： SPIKZYQFSGJPKL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(C(O)=O)CCCCC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 338.5±42.0 °C at 760 mmHg
• Flash Point: 158.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid

Comprehensive Overview of 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid (CAS No. 1038719-16-2)

1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid (CAS No. 1038719-16-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group (-CF₃) enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in the development of small-molecule inhibitors and bioactive compounds, particularly in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders.

The compound’s cyclohexane carboxylic acid backbone contributes to its conformational rigidity, which is critical for achieving high binding affinity in molecular interactions. Recent studies highlight its role in optimizing drug-like properties, such as solubility and bioavailability, which are key focus areas in modern medicinal chemistry. With the rise of precision medicine and personalized therapeutics, 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid is being investigated for its applicability in tailored treatment strategies, aligning with current trends in AI-driven drug design and computational chemistry.

From a synthetic perspective, the compound’s fluorinated aromatic ring offers versatility in cross-coupling reactions and catalysis, which are widely discussed topics in green chemistry forums. Its stability under various reaction conditions makes it a preferred choice for high-throughput screening (HTS) applications. Additionally, the demand for sustainable synthesis methods has spurred interest in optimizing its production using catalytic C-H activation techniques, reducing waste and energy consumption.

In the context of material science, 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid has shown promise as a building block for advanced polymers and liquid crystals. Its ability to modulate electronic and steric properties makes it suitable for designing functional materials with applications in optoelectronics and sensors. This aligns with the growing interest in smart materials and IoT-enabled devices, where fluorinated compounds play a pivotal role.

Analytical characterization of this compound often involves NMR spectroscopy, mass spectrometry, and HPLC purification, which are standard techniques in quality control protocols. Researchers frequently search for optimized analytical methods to ensure reproducibility, a topic of high relevance in pharmaceutical manufacturing and regulatory compliance discussions.

Given its multifaceted applications, 1-3-(Trifluoromethyl)phenylcyclohexane-1-carboxylic Acid continues to be a subject of active research. Its integration into drug development pipelines and material innovation underscores its importance in addressing contemporary challenges in healthcare and technology. As the scientific community prioritizes efficiency and sustainability, this compound exemplifies the intersection of chemical innovation and real-world impact.